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Abstract
Methanesulfinic acid (CH₄O₂S), with CAS number 17696-73-0, is a reactive organosulfur

compound belonging to the sulfinic acid class.[1][2] While it is a key intermediate in

atmospheric sulfur chemistry, its utility in synthetic organic chemistry and potential relevance in

biological systems are of increasing interest to the scientific community. This technical guide

provides an in-depth overview of the properties, synthesis, reactivity, and applications of

methanesulfinic acid, with a particular focus on its relevance to pharmaceutical research and

development. This document consolidates quantitative data, details experimental

methodologies, and presents visual representations of key chemical processes.

Chemical and Physical Properties
Methanesulfinic acid is a colorless to pale yellow liquid under standard conditions.[1] It is

characterized by a methyl group attached to a sulfinic acid functional group, which imparts it

with notable reactivity.[1] The compound is soluble in water and polar organic solvents.[1] A

summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Methanesulfinic Acid
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Property Value Reference(s)

CAS Number 17696-73-0 [1][3]

Molecular Formula CH₄O₂S [1][3]

Molecular Weight 80.11 g/mol [3]

Appearance Colorless to pale yellow liquid [1]

pKa ~1.5 - 2.5 [1]

Melting Point 40-42 °C (in sealed tube) [4]

InChI
InChI=1S/CH4O2S/c1-

4(2)3/h1H3,(H,2,3)
[1][3]

SMILES CS(=O)O [1][3]

Spectral Data
The structural characterization of methanesulfinic acid is supported by various spectroscopic

techniques. A summary of available spectral data is provided in Table 2.

Table 2: Spectral Data for Methanesulfinic Acid
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Spectroscopic Technique
Key Features and
Observations

Reference(s)

Mass Spectrometry (MS)

Prominent parent peak at m/e

80, confirming the molecular

weight.

[4]

¹³C NMR Spectroscopy
A single resonance for the

methyl carbon.
[3]

¹H NMR Spectroscopy

A singlet for the methyl

protons. A predicted spectrum

in D₂O is available.

[5]

Infrared (IR) Spectroscopy

Characteristic peaks for S=O,

S-OH, and C-S stretching

vibrations.

[6][7][8][9]

Synthesis of Methanesulfinic Acid
Several synthetic routes to methanesulfinic acid have been reported, primarily involving the

oxidation of sulfur-containing precursors or the hydrolysis of sulfinyl chlorides.

Oxidation of Dimethyl Disulfide
One common industrial method for producing methanesulfonic acid involves the oxidation of

dimethyl disulfide.[10][11][12] This process can be adapted to yield methanesulfinic acid
under controlled conditions.

Experimental Protocol: Oxidation of Dimethyl Disulfide (General Procedure)

Dimethyl disulfide is subjected to oxidation using an oxidizing agent such as nitric acid or

hydrogen peroxide.[11]

The reaction conditions, including temperature and concentration of the oxidizing agent, are

carefully controlled to favor the formation of methanesulfinic acid over the more highly

oxidized methanesulfonic acid.
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The reaction mixture is then worked up to isolate the methanesulfinic acid. This may

involve neutralization, extraction, and purification by distillation under reduced pressure.

Reaction of Sulfite Ions with Dimethyl Sulfate
A patented process describes the preparation of methanesulfonic acid by reacting sulfite ions

with dimethyl sulfate, which proceeds through a methanesulfinate intermediate.[13][14]

Experimental Protocol: Reaction of Sodium Sulfite with Dimethyl Sulfate[14]

A solution of sodium sulfite in water is heated to 90-100 °C.[14]

Dimethyl sulfate is added dropwise to the heated solution over a period of 30 minutes.[14]

The reaction mixture is stirred at 90-100 °C for 4 hours, maintaining a pH above 6.0 by the

addition of a 20% sodium sulfite solution if necessary.[14]

To liberate the methanesulfinic acid, a strong acid such as sulfuric acid is added to the

reaction mixture.[14]

The product is then isolated by careful distillation under reduced pressure.[14]

Sulfite Ions (SO₃²⁻)

Methanesulfonate Intermediate

Reaction at 90-100°C

Dimethyl Sulfate ((CH₃)₂SO₄)
Methanesulfinic Acid

Strong Acid (e.g., H₂SO₄)
Acidification

Click to download full resolution via product page

Caption: Synthesis of methanesulfinic acid from sulfite ions and dimethyl sulfate.

Chemical Reactivity and Key Reactions
Methanesulfinic acid exhibits reactivity characteristic of sulfinic acids, including acting as a

reducing agent and participating in nucleophilic substitution reactions.[1]
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Oxidation to Methanesulfonic Acid
Methanesulfinic acid is readily oxidized to the more stable methanesulfonic acid. This is a key

reaction in both atmospheric chemistry and synthetic processes. The oxidation can be initiated

by hydroxyl radicals, a process that has been studied in detail.[15][16]

The reaction with hydroxyl radicals can proceed via an adduct, which then eliminates water to

form the methanesulfonyl radical (CH₃SO₂•).[16] This radical can then be further oxidized or

can disproportionate.[15] In the presence of dioxygen, a chain reaction can occur, leading to

the formation of methanesulfonic acid.[15]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methanesulfinic Acid (CAS 17696-73-0): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102922#methanesulfinic-acid-cas-number-17696-73-
0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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